Cas no 636607-91-5 (Piperazine, 1-[(2,3-dichlorophenyl)methyl]-, dihydrochloride)

• Product Name: Piperazine, 1-[(2,3-dichlorophenyl)methyl]-, dihydrochloride
• CAS No: 636607-91-5
• MF: C₁₁H₁₅Cl₃N₂
• MW: 281.609199762344
• MDL: MFCD28016088
• CID: 1655782
• Update Time: 2025-06-12

Piperazine, 1-[(2,3-dichlorophenyl)methyl]-, dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[(2,3-dichlorophenyl)methyl]-, dihydrochloride
• 1-[(2,3-dichlorophenyl)methyl]piperazine:dihydrochloride

• MDL： MFCD28016088
• Inchi： 1S/C11H14Cl2N2.ClH/c12-10-3-1-2-9(11(10)13)8-15-6-4-14-5-7-15;/h1-3,14H,4-8H2;1H
• InChI Key： IGRCCKVCHQEDMT-UHFFFAOYSA-N
• SMILES： C(N1CCNCC1)C1C=CC=C(Cl)C=1Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2

Additional information on Piperazine, 1-[(2,3-dichlorophenyl)methyl]-, dihydrochloride

Recent Advances in the Study of Piperazine, 1-[(2,3-dichlorophenyl)methyl]-, Dihydrochloride (CAS: 636607-91-5)

Piperazine, 1-[(2,3-dichlorophenyl)methyl]-, dihydrochloride (CAS: 636607-91-5) is a chemical compound of significant interest in the field of medicinal chemistry and drug development. Recent studies have focused on its potential applications as a pharmacophore in the design of novel therapeutic agents, particularly in the treatment of neurological disorders and infectious diseases. This research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and therapeutic potential.

The compound's structural features, including the piperazine core and the 2,3-dichlorophenylmethyl substituent, contribute to its unique pharmacological profile. Recent investigations have explored its role as a modulator of neurotransmitter systems, with particular emphasis on its affinity for dopamine and serotonin receptors. These properties make it a promising candidate for the development of antipsychotic and antidepressant medications, as evidenced by preclinical studies published in the past year.

In addition to its neurological applications, Piperazine, 1-[(2,3-dichlorophenyl)methyl]-, dihydrochloride has shown antimicrobial activity against resistant bacterial strains. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy against methicillin-resistant Staphylococcus aureus (MRSA) when used in combination with existing antibiotics. The compound appears to function as an efflux pump inhibitor, thereby enhancing the effectiveness of conventional antimicrobial agents against drug-resistant pathogens.

The synthesis and optimization of Piperazine, 1-[(2,3-dichlorophenyl)methyl]-, dihydrochloride derivatives have been the subject of recent patent applications. Several pharmaceutical companies have developed novel synthetic routes to improve yield and purity while reducing production costs. These advancements are particularly relevant given the compound's increasing importance in drug discovery pipelines.

Pharmacokinetic studies conducted in animal models have provided valuable insights into the compound's absorption, distribution, metabolism, and excretion (ADME) properties. The dihydrochloride salt form (CAS: 636607-91-5) demonstrates improved solubility compared to the free base, addressing one of the key challenges in its formulation development. Recent toxicological assessments suggest a favorable safety profile at therapeutic doses, though further clinical evaluation is warranted.

Looking forward, researchers anticipate that Piperazine, 1-[(2,3-dichlorophenyl)methyl]-, dihydrochloride will continue to attract attention as a versatile scaffold for drug development. Its combination of neurological activity and antimicrobial properties presents unique opportunities for multifunctional therapeutic agents. Current research efforts are focused on structure-activity relationship (SAR) studies to optimize its pharmacological profile while minimizing potential side effects.